Cas no 1215205-13-2 (N-Methyl 4-fluoro-2-(trifluoromethyl)aniline hydrochloride)

• Product Name: N-Methyl 4-fluoro-2-(trifluoromethyl)aniline hydrochloride
• CAS No: 1215205-13-2
• MF: C₈H₈ClF₄N
• MW: 229.602435112
• MDL: MFCD13195690
• CID: 856536
• PubChem ID: 53216829
• Update Time: 2025-06-11

N-Methyl 4-fluoro-2-(trifluoromethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N-methyl-2-(trifluoromethyl)aniline hydrochloride
• N-Methyl 4-fluoro-2-(trifluoromethyl)aniline, HCl
• CS-0442473
• 1215205-13-2
• N-Methyl 4-fluoro-2-(trifluoromethyl)aniline hydrochloride
• N-methyl-4-fluoro-2-(trifluoromethyl)aniline hcl
• MFCD13195690
• DB-361427
• SB80462
• 4-Fluoro-N-methyl-2-(trifluoromethyl)anilinehydrochloride
• 4-fluoro-N-methyl-2-(trifluoromethyl)aniline;hydrochloride
• BS-20952
• AKOS015910146
• Benzenamine, 4-fluoro-N-methyl-2-(trifluoromethyl)-, hydrochloride (1:1)
• DTXSID30681962
• N-Methyl 4-fluoro-2-(trifluoromethyl)aniline HCl
• 4-Fluoro-N-methyl-2-(trifluoromethyl)aniline--hydrogen chloride (1/1)

• MDL： MFCD13195690
• Inchi： 1S/C8H7F4N.ClH/c1-13-7-3-2-5(9)4-6(7)8(10,11)12;/h2-4,13H,1H3;1H
• InChI Key： GQOGGYBSPYBESE-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=C(C=CC=1NC)F)(F)F

Computed Properties

• Exact Mass: 229.0281396g/mol
• Monoisotopic Mass: 229.0281396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-Methyl 4-fluoro-2-(trifluoromethyl)aniline hydrochloride

N-Methyl 4-Fluoro-2-(Trifluoromethyl)Aniline Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1215205-13-2, known as N-Methyl 4-fluoro-2-(trifluoromethyl)aniline hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound is characterized by its unique structural features, which include a trifluoromethyl group, a fluoro substituent, and an N-methyl group attached to the aniline backbone. These substituents confer distinctive electronic and steric properties, making it a valuable building block in the development of novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the potential of N-Methyl 4-fluoro-2-(trifluoromethyl)aniline hydrochloride as a precursor for designing inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its utility in the creation of kinase inhibitors, which are critical in the treatment of cancer and inflammatory diseases. The trifluoromethyl group, in particular, has been shown to enhance the compound's lipophilicity and metabolic stability, thereby improving its pharmacokinetic profile.

From a synthetic perspective, the preparation of N-Methyl 4-fluoro-2-(trifluoromethyl)aniline hydrochloride involves a multi-step process that typically begins with the fluorination of an aromatic ring. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution reactions, while the N-methylation step ensures optimal solubility and bioavailability. Researchers have also explored alternative synthetic routes to optimize yield and purity, leveraging modern catalytic techniques and green chemistry principles.

In terms of applications, this compound has found extensive use in drug discovery programs aimed at addressing unmet medical needs. For example, its derivatives have been evaluated for their ability to modulate G-protein coupled receptors (GPCRs), which are key targets in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, N-Methyl 4-fluoro-2-(trifluoromethyl)aniline hydrochloride has been employed in the synthesis of anti-viral agents, particularly those targeting RNA-dependent RNA polymerases involved in viral replication.

Recent studies have also focused on understanding the environmental impact and toxicological profile of N-Methyl 4-fluoro-2-(trifluoromethyl)aniline hydrochloride. Preliminary data suggest that it exhibits low acute toxicity and minimal bioaccumulation potential, making it a safer choice for large-scale production processes. However, further long-term studies are required to fully assess its environmental fate and effects.

Looking ahead, the continued exploration of N-Methyl 4-fluoro-2-(trifluoromethyl)aniline hydrochloride is expected to unlock new opportunities in both academic research and industrial applications. Its versatile structure and favorable pharmacokinetic properties position it as a cornerstone for developing next-generation therapeutics with enhanced efficacy and reduced side effects.